Cas no 1094260-24-8 (6-Chloro-3-cyclopentyl1,2,4triazolo4,3-bpyridazine)

6-Chloro-3-cyclopentyl-1,2,4-triazolo[4,3-b]pyridazine is a heterocyclic compound featuring a fused triazolopyridazine core with chloro and cyclopentyl substituents. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the development of bioactive molecules. The chloro group enhances reactivity for further functionalization, while the cyclopentyl moiety contributes to lipophilicity, potentially improving membrane permeability. This compound is of interest in medicinal chemistry for its potential as a scaffold in kinase inhibitors or other targeted therapies. High purity and stability under standard conditions ensure consistent performance in synthetic applications. Its precise molecular architecture allows for tailored modifications in drug discovery programs.
6-Chloro-3-cyclopentyl1,2,4triazolo4,3-bpyridazine structure
1094260-24-8 structure
Product Name:6-Chloro-3-cyclopentyl1,2,4triazolo4,3-bpyridazine
CAS No:1094260-24-8
MF:C10H11ClN4
MW:222.67414021492
MDL:MFCD11182546
CID:3167862
PubChem ID:43144346
Update Time:2025-06-07

6-Chloro-3-cyclopentyl1,2,4triazolo4,3-bpyridazine Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-3-cyclopentyl1,2,4triazolo4,3-bpyridazine
    • ALBB-032483
    • MFCD11182546
    • 6-Chloro-3-cyclopentyl[1,2,4]triazolo[4,3-b]pyridazine
    • LS-12059
    • 6-CHLORO-3-CYCLOPENTYL-[1,2,4]TRIAZOLO[4,3-B]PYRIDAZINE
    • 1094260-24-8
    • AKOS009332526
    • CS-0335414
    • MDL: MFCD11182546
    • Inchi: 1S/C10H11ClN4/c11-8-5-6-9-12-13-10(15(9)14-8)7-3-1-2-4-7/h5-7H,1-4H2
    • InChI Key: XWTSXPYGTBZXFK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=NN=C(C3CCCC3)N2N=1

Computed Properties

  • Exact Mass: 222.0672241Da
  • Monoisotopic Mass: 222.0672241Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 43.1Ų

6-Chloro-3-cyclopentyl1,2,4triazolo4,3-bpyridazine Pricemore >>

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